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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Technical Support Center: Hydrocarbon-Based
Greases

Welcome to the Technical Support Center for the proper use and application of hydrocarbon-
based greases in research and drug development. This resource provides troubleshooting
guidance and answers to frequently asked questions to help you mitigate common issues such
as 'creep' and 'carry-over' in your experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve issues related to hydrocarbon-based
grease 'creep’ and 'carry-over' contamination.

Problem: | am observing unexpected peaks in my analytical results (e.g., HPLC, MS). Could
this be carry-over from hydrocarbon-based grease?

Possible Causes and Solutions:
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Possible Cause Identification Solution

- Use grease-free sample vials

Analyze a blank solvent that and pipette tips where
) o has been in contact with possible.- If grease is
Direct Contamination of ] ) ]
s | potentially greased surfaces necessary, apply it sparingly
ampie . .
(e.g., sample vial cap septa, and ensure it does not come
pipette barrels). into direct contact with the
sample or solvent pathway.
_ - Implement a rigorous
Run a series of blank )
o cleaning protocol for your
injections after a suspected ) o
] instrument's injection port,
o ) contaminated sample. A )
Contamination of the Analytical o needle, and sample loop using
diminishing peak across the ) )
Instrument a strong solvent like a mixture
blanks suggests carry-over o
) of methanol, acetonitrile,
from the instrument's flow ) )
isopropanol, and water with
path.[1] ) )
formic acid.[2]
- Consult your instrument
manual for recommended
) lubricants. If hydrocarbon
Inspect instrument ]
grease is not recommended,
) components near the sample o )
Leaching from Greased replace it with a more suitable
flow path (e.g., pump seals, ] )
Components lubricant.- Regularly inspect

valve rotors) for the presence ]
and clean instrument
of grease.
components as part of your

preventative maintenance
schedule.

Problem: I've noticed a thin film of oil spreading from the greased area on my equipment. Is this
‘creep’ and can it affect my experiment?

Possible Causes and Solutions:
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Possible Cause

Identification

Solution

Low Grease

Viscosity/Consistency

The grease appears soft and
flows easily at ambient

temperature.

- Select a grease with a higher
NLGI (National Lubricating
Grease Institute) grade. A
stiffer grease is less likely to

creep.

High Operating Temperatures

The equipment operates at
elevated temperatures,
causing the grease to soften
and the oil to separate and
migrate. Temperature
gradients can also induce

migration.[3]

- Choose a grease with a
higher dropping point and
good thermal stability.-
Consider greases with higher
base oil viscosity that are less
prone to bleed at higher

temperatures.[4][5]

Vibration

The equipment is subject to
significant vibration during

operation.

- Select a grease with good
mechanical stability to resist
softening and oil separation

under vibration.

Excessive Grease Application

A large amount of grease has
been applied, and the excess
is migrating away from the

application point.

- Apply grease sparingly, using
only the amount necessary for

proper lubrication.

Frequently Asked Questions (FAQSs)

Q1: What is "creep" in the context of hydrocarbon-based greases?

Al: Creep, in the context of greases, refers to the migration or spreading of the lubricant away

from the point of application. This can manifest as oil separation (bleed), where the base oil

separates from the thickener matrix and spreads across a surface.[6] This phenomenon is

influenced by factors such as temperature, grease consistency, and mechanical stress.

Q2: What is "carry-over" and how can hydrocarbon-based greases cause it?

A2: Carry-over in an analytical context is the appearance of a signal from a previous sample in

a subsequent analysis.[1][7] Hydrocarbon-based greases can be a source of carry-over if they
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inadvertently contaminate a sample, solvent, or part of the analytical instrument. The
hydrocarbon components of the grease can then be detected in subsequent analyses, leading
to inaccurate results.

Q3: Are hydrocarbon-based greases a common source of contamination in pharmaceutical
analysis?

A3: While any foreign substance can be a contaminant, lubricants are a known potential source
in pharmaceutical manufacturing and analysis.[8][9] For this reason, in applications where
there is a possibility of incidental contact with the product, the use of food-grade (NSF H1
registered) lubricants is often recommended.[8][9] If you are using a general-purpose
hydrocarbon grease in your laboratory equipment, it is important to be aware of the potential for
contamination and take preventative measures.

Q4: How can | prevent grease from contaminating my samples?
A4: To prevent grease contamination, follow these best practices:
o Minimal Application: Use the smallest amount of grease necessary for effective lubrication.

o Careful Application: When lubricating equipment, ensure that the grease is applied only to
the intended parts and does not spread to areas that may come into contact with samples or
analytical components.

o Use of Appropriate Tools: Use clean spatulas or syringes to apply grease to avoid introducing
other contaminants.

e Proper Storage: Store grease containers sealed in a clean, dry area to prevent
contamination of the grease itself.[10]

e Glove Usage: Always wear clean, powder-free gloves when handling greased components to
avoid transferring grease to other surfaces or samples.

Q5: Are there standard methods to measure the potential for a grease to creep?

A5: Yes, several standard test methods can help predict a grease's tendency to creep or bleed.
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e ASTM D217 - Cone Penetration of Lubricating Grease: This test measures the consistency
of a grease.[11] A lower penetration value indicates a stiffer grease, which is generally less
prone to creep.

» Oil Bleed Tests: Specific tests measure the amount of oil a grease separates over time at a
given temperature. While a specific standard protocol is not provided here, the principle
involves observing the amount of oil that leaches from a grease sample onto a test surface
(like filter paper) over a set period.

Experimental Protocols

1. Protocol: Simplified Evaluation of Grease Consistency (Adapted from ASTM D217
Principles)

This protocol provides a simplified method to compare the relative consistency of different
greases, which can be an indicator of their potential to creep.

Objective: To qualitatively assess the stiffness of a hydrocarbon-based grease.
Materials:

o Grease sample(s)

o Small, flat-bottomed container (e.g., a petri dish)

e A pointed object with a consistent weight and shape (e.g., a clean, new pipette tip attached
to a small weight)

e Ruler

e Timer

Procedure:

 Fill the container with the grease sample, ensuring a flat, smooth surface.

» Position the pointed object just above the surface of the grease in the center of the container.
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Release the pointed object and simultaneously start the timer.

Allow the object to penetrate the grease for 5 seconds.

Carefully remove the object and measure the depth of penetration with the ruler.

Repeat the test with different grease samples.

Interpretation of Results: A shallower penetration depth indicates a stiffer grease, which is
generally less likely to exhibit significant creep.

2. Protocol: Qualitative Assessment of Grease Carry-Over in an HPLC System

Objective: To determine if a hydrocarbon-based grease is the source of carry-over
contamination in an HPLC system.

Materials:

Suspected contaminating grease

HPLC-grade solvent (e.g., hexane or isopropanol)

Clean, small glass vial

HPLC system with a suitable detector (e.g., UV or MS)
Procedure:

o Place a small amount (approximately 10-20 mg) of the suspect grease into the clean glass
vial.

e Add 1 mL of the HPLC-grade solvent to the vial.
o Vortex the vial for 30 seconds to extract any soluble components from the grease.
» Allow any solids to settle.

o Carefully transfer the solvent (now potentially containing grease components) to an
autosampler vial.
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« Inject a blank solvent to establish a baseline chromatogram.

« Inject the solvent that was in contact with the grease.

o Following the grease extract injection, inject a series of blank solvents.
Interpretation of Results:

 If new, unexpected peaks appear in the chromatogram of the grease extract that are not
present in the baseline, the grease contains components detectable by your system.

« If these same peaks appear in the subsequent blank injections, but with decreasing intensity,
this confirms that the grease components are causing carry-over in your HPLC system.

Visualizations

Investigate other sources of
contamination (e.g., solvents, sample prep).

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying and addressing carry-over.
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Caption: Factors influencing hydrocarbon grease creep and oil bleed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [avoiding ‘creep’ and 'carry over' with hydrocarbon-
based greases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172494#avoiding-creep-and-carry-over-with-
hydrocarbon-based-greases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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